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Compound of Interest

Compound Name: 3-(Benzyloxy)propanoic acid

Cat. No.: B118377

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a comprehensive Safety Data Sheet (SDS). All
personnel handling 3-(Benzyloxy)propanoic acid should be thoroughly trained in laboratory
safety and have access to and familiarity with the complete SDS for this compound and any
other chemicals in use.

Introduction

3-(Benzyloxy)propanoic acid is a carboxylic acid derivative utilized in various research and
development applications, including as a linker in Proteolysis Targeting Chimeras (PROTACS).
As with any chemical substance, a thorough understanding of its potential hazards and the
implementation of appropriate safety and handling precautions are paramount to ensure the
well-being of laboratory personnel and the integrity of the research. This guide provides an in-
depth overview of the known safety information, handling procedures, and emergency
protocols for 3-(Benzyloxy)propanoic acid.

Hazard Identification and Classification

Based on available data, 3-(Benzyloxy)propanoic acid is classified as an irritant. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
hazard identification:
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GHS Pictogram:

walt text

Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3-(Benzyloxy)propanoic acid is
presented in the table below. It is important to note that some data for related compounds is
included for a more comprehensive understanding where specific data for 3-
(Benzyloxy)propanoic acid is not available.
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Property Value Notes
Molecular Formula C10H1203
Molecular Weight 180.20 g/mol
Appearance Solid
Melting Point 31.5-33.5°C
Boiling Point 124-130 °C at 0.01 Torr
) Data for the structurally similar
Flash Point > 110 °C (> 230 °F) o )
3-Phenylpropionic acid.[2]

B ) Data for the structurally similar

Specific Gravity 1.071at25°C

3-Phenylpropionic acid.[2]

Toxicological Information

Detailed toxicological studies for 3-(Benzyloxy)propanoic acid are not readily available.

However, based on its GHS classification and data from structurally similar compounds, it

should be handled as a substance that is harmful if swallowed and can cause skin, eye, and

respiratory irritation.

Route of Exposure

Potential Health Effects

Inhalation

May cause respiratory tract irritation.[1]

Skin Contact

Causes skin irritation.[1]

Eye Contact

Causes serious eye irritation.[1]

Ingestion

Harmful if swallowed.

Note: The toxicological properties have not been fully investigated. All handling should be

performed with the assumption that the compound is potentially harmful.

Experimental Protocols and Handling Procedures
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Adherence to strict experimental protocols is crucial for the safe handling of 3-
(Benzyloxy)propanoic acid.

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to minimize exposure.

Body Part Recommended Protection Specifications

Chemical splash goggles are
required at all times. A face
) shield should be worn when
Eyes/Face Safety goggles, Face shield ) N
handling larger quantities or
when there is a risk of

splashing.

A fully buttoned lab coat is
mandatory. For tasks with a
Skin/Body Laboratory coat, Chemical- higher risk of splashing, a
resistant apron chemical-resistant apron
should be worn over the lab

coat.

Nitrile or other appropriate
chemical-resistant gloves
] ] should be worn. Gloves must
Hands Chemical-resistant gloves ]
be inspected before use and
changed immediately if

contaminated.

General Handling

» Work with 3-(Benzyloxy)propanoic acid should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[3]

e Avoid the formation of dust.[3]

e Avoid contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in areas where the chemical is handled.
Wash hands thoroughly after handling the compound.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
place.[3]

Store away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Protocol

In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately evacuate the area and restrict access.
Personal Protection: Don appropriate PPE, including respiratory protection if dust is present.

Containment: For a solid spill, carefully sweep up the material to avoid generating dust. For a
solution, create a dike around the spill with an inert absorbent material like vermiculite or
sand.[4][5]

Neutralization (for acidic solutions): Cautiously neutralize with sodium bicarbonate or another
suitable neutralizing agent.[4][5]

Collection: Collect the spilled material and absorbent into a clearly labeled, sealed container
for hazardous waste disposal.[5]

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.

Waste Disposal

» All waste containing 3-(Benzyloxy)propanoic acid must be disposed of as hazardous

chemical waste.[6]

» Collect waste in compatible, properly labeled containers.[6][7]
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e Do not dispose of this chemical down the drain or in the regular trash.[6]

o Follow all institutional and regulatory guidelines for hazardous waste disposal.

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1]

e Specific Hazards: Emits toxic fumes under fire conditions.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Visualization of Safety Protocols

The following diagrams illustrate key safety and handling workflows for 3-
(Benzyloxy)propanoic acid.
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Receiving and Storage
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Caption: General workflow for handling 3-(Benzyloxy)propanoic acid.
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Spill Emergency Workflow
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Caption: Emergency workflow for a spill of 3-(Benzyloxy)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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